Cas no 2228825-85-0 (4-amino-4-(2-methyloxolan-3-yl)butanoic acid)

• Product Name: 4-amino-4-(2-methyloxolan-3-yl)butanoic acid
• CAS No: 2228825-85-0
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6122883
• PubChem ID: 165735524
• Update Time: 2023-12-27

4-amino-4-(2-methyloxolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-methyloxolan-3-yl)butanoic acid
• EN300-1797731
• 2228825-85-0

• Inchi： 1S/C9H17NO3/c1-6-7(4-5-13-6)8(10)2-3-9(11)12/h6-8H,2-5,10H2,1H3,(H,11,12)
• InChI Key： CGQAUCNEUCXSLU-UHFFFAOYSA-N
• SMILES： O1CCC(C(CCC(=O)O)N)C1C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 72.6Ų